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Compound of Interest

Compound Name: Antibacterial agent 145

Cat. No.: B12381237 Get Quote

The term "antibacterial agent 145" does not refer to a single, universally recognized chemical

compound. Instead, it appears in various scientific contexts to denote different substances,

making a one-size-fits-all disposal protocol impossible. Proper disposal is contingent on the

precise chemical or biological nature of the agent in question. This guide provides essential

information for researchers, scientists, and drug development professionals to safely manage

and dispose of materials referred to as "antibacterial agent 145" by first identifying the

substance and then following appropriate safety procedures.

Identifying "Antibacterial Agent 145"
Initial research reveals that "antibacterial agent 145" can refer to several distinct entities. The

correct disposal procedure depends entirely on which of these you are working with.
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Potential Identity of
"Antibacterial Agent 145"

Description
General Disposal
Considerations

OP-145

A synthetic antimicrobial

peptide derived from the

human cathelicidin LL-37.[1][2]

As a peptide, it should be

treated as biological waste.

Inactivation via autoclaving or

chemical disinfection, followed

by disposal according to

institutional guidelines for

biohazardous waste, is

recommended.

Compound 1b

A chemical compound that

targets the bacterial iron

uptake pathway.[3][4]

Disposal should follow

standard procedures for

chemical waste. The Safety

Data Sheet (SDS) for the

specific compound is the

primary source for disposal

information. If an SDS is not

available, treat as hazardous

chemical waste.

Aurantiochytrium species

SC145

A marine protist that produces

bioactive compounds with

antimicrobial properties.[5]

As a microorganism (likely

Biosafety Level 1), cultures

and contaminated materials

should be decontaminated,

typically by autoclaving, before

disposal as biological waste.

Citation Number

In some literature, "" is a

citation pointing to a specific,

named antibacterial agent,

such as Sulfamethoxazole.

The disposal protocol would be

that of the specific chemical

named in the cited reference.

For example, the disposal of

Sulfamethoxazole would follow

its specific SDS guidelines.

General Disposal Workflow
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Given the ambiguity, a systematic approach is crucial to ensure safety and compliance. The

following workflow should be followed:

Encounter 'Antibacterial
Agent 145'

Identify the Specific
Substance

Is it a Peptide?
(e.g., OP-145)

Peptide

Is it a Chemical
Compound? (e.g., Compound 1b)

Chemical

Is it a Microorganism?
(e.g., Aurantiochytrium sp. SC145)

Microorganism

Is it a Citation
Number?

Citation

Unknown/Uncertain

Ambiguous

Treat as Biohazardous Waste Consult Safety Data Sheet (SDS)

Treat as Biological Waste Identify the Cited Chemical

Follow Institutional Biohazardous
Waste Procedures

Follow Institutional Chemical
Waste Procedures

Decontaminate (e.g., Autoclave) Consult SDS for the
Specific Chemical

Consult with Environmental Health
& Safety (EHS) Officer

Follow EHS Guidance
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Disposal decision workflow for ambiguously named agents.

Experimental Protocols for Disposal (General
Guidance)
Since specific experimental protocols for a substance ambiguously named "antibacterial
agent 145" are not available, the following provides generalized, best-practice methodologies

for the disposal of different classes of antibacterial agents. These are not substitutes for a

substance-specific SDS or institutional protocols.

Protocol 1: Disposal of Peptide-Based Antibacterial
Agents (e.g., OP-145)

Objective: To safely deactivate and dispose of peptide-based antibacterial agents.

Materials:

Appropriate personal protective equipment (PPE): lab coat, gloves, safety glasses.

Autoclave-safe biohazard bags.

10% bleach solution or other approved disinfectant.

Autoclave.

Procedure:

1. Collect all solid waste contaminated with the peptide (e.g., pipette tips, culture plates,

gloves) in a designated, labeled biohazard bag.

2. Aspirate liquid waste and treat with 10% bleach for at least 30 minutes before disposal

down the drain with copious amounts of water, if permitted by local regulations.

3. Seal the biohazard bag.

4. Place the sealed bag in a secondary, leak-proof container for transport to the autoclave.

5. Autoclave at 121°C for a minimum of 30 minutes to ensure sterilization.
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6. Dispose of the autoclaved bag in the designated biohazardous waste stream.

Protocol 2: Disposal of Chemical Antibacterial Agents
(e.g., Compound 1b)

Objective: To safely dispose of a synthetic chemical antibacterial agent.

Materials:

PPE as specified in the SDS (e.g., chemical-resistant gloves, splash goggles, lab coat).

Designated and labeled hazardous chemical waste container.

Fume hood.

Procedure:

1. Always consult the Safety Data Sheet (SDS) first. The SDS will provide specific

instructions for disposal (Section 13).

2. Do not discard down the drain or in regular trash.

3. Collect all waste material (including empty containers and contaminated items) in a

compatible, labeled hazardous waste container.

4. Ensure the waste container is properly sealed and stored in a designated satellite

accumulation area.

5. Contact your institution's Environmental Health & Safety (EHS) department for waste

pickup.

Protocol 3: Disposal of Microbial Agents (e.g.,
Aurantiochytrium species SC145)

Objective: To safely decontaminate and dispose of non-pathogenic microbial cultures.

Materials:
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PPE: lab coat, gloves, safety glasses.

Autoclave-safe biohazard bags or containers.

Autoclave.

Procedure:

1. Collect all cultures, contaminated media, and plasticware in autoclave-safe biohazard

bags.

2. Seal the bags and place them in a secondary, leak-proof container for transport.

3. Autoclave at 121°C for a minimum of 30-60 minutes, depending on the load size, to

ensure complete sterilization.

4. After autoclaving and cooling, the sterilized waste can typically be disposed of in the

regular waste stream, but confirm this with your institutional guidelines.

By prioritizing accurate identification and consulting the appropriate safety resources,

researchers can ensure the safe and compliant disposal of any antibacterial agent, regardless

of ambiguous nomenclature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Ambiguity of "Antibacterial Agent 145": A
Guide to Proper Disposal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12381237#antibacterial-agent-145-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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